Cas no 93843-21-1 (Isoheptadecanal (9CI))

• Product Name: Isoheptadecanal (9CI)
• CAS No: 93843-21-1
• MF: C₁₇H₃₄O
• MW: 254.45126581192
• CID: 813749
• PubChem ID: 11107909
• Update Time: 2025-04-19

Isoheptadecanal (9CI) Chemical and Physical Properties

Names and Identifiers

• Isoheptadecanal (9CI)
• isoheptadecan-1-al
• DTXSID60917504
• SCHEMBL536858
• 93843-21-1
• EINECS 299-100-7
• 15-methylhexadecanal

• Inchi： 1S/C17H34O/c1-17(2)15-13-11-9-7-5-3-4-6-8-10-12-14-16-18/h16-17H,3-15H2,1-2H3
• InChI Key： TWJWQMBBEAVIPZ-UHFFFAOYSA-N
• SMILES： O=CCCCCCCCCCCCCCC(C)C

Computed Properties

• Exact Mass: 254.260965704g/mol
• Monoisotopic Mass: 254.260965704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 14
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 17.1Ų